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Compound of Interest

Compound Name: 3-Fluoro-L-phenylalanine hydrate

CAS No.: 646066-71-9

Cat. No.: B13119968

Get Quote

Executive Safety Summary
Do not treat this compound as a standard amino acid. While Phenylalanine is benign, the

introduction of the fluorine atom at the 3-position fundamentally alters the waste management

lifecycle.

Immediate Hazard: Irritant (Skin/Eye/Respiratory).[1]

Critical Disposal Rule:Strict Segregation. This material must enter the Halogenated Waste

Stream. Under no circumstances should this be mixed with non-halogenated solvents or

poured down the drain.

The "Why": Combustion of fluorinated organics releases Hydrogen Fluoride (HF), a highly

corrosive gas that destroys standard incinerator linings. It requires specific scrubbing

protocols.

Chemical Profile & Waste Characterization
Before disposal, verify the material against this profile to ensure no misidentification.
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Parameter Data Disposal Implication

Chemical Name
3-Fluoro-L-phenylalanine

hydrate
Labeling Requirement

CAS Number
456-88-2 (Parent); 19883-77-3

(Hydrate)

Use Parent CAS for Waste

Manifests

Formula C9H10FNO2 · xH2O
F-Atom presence dictates

disposal path

Molecular Weight
183.18 g/mol (anhydrous

basis)
N/A

Physical State White to off-white powder
Solid Waste Stream (unless

dissolved)

Acidity (pKa) ~2.2 (COOH), ~9.1 (NH2) Amphoteric; Water soluble

RCRA Status Not P or U listed
Regulated as "Halogenated

Organic"

Technical Rationale: The "Hidden" Hazard
Expert Insight: Many researchers group this with standard biological waste because it is an

amino acid. This is a procedural error.

The Mechanism of Failure:

Combustion: When standard amino acids burn, they produce

,

, and

.

Fluorination: 3-Fluoro-L-phenylalanine releases fluorine upon incineration.

HF Formation:
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(Hydrogen Fluoride).

Consequence: HF gas is intensely corrosive to silica (firebricks) and metal. Standard

municipal waste incinerators cannot handle this.

The Solution: By tagging this as Halogenated Waste, you ensure it is routed to a facility

equipped with Caustic Scrubbers (using

or

) which neutralize the HF into harmless salts (

or

) before emission.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess/Expired Powder)
Use this for pure substance or spill cleanup residues.

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Avoid glass if

possible, as long-term degradation or moisture contact could generate trace HF which

etches glass.

Transfer: Transfer the solid using a dedicated spatula. Do not generate dust.[1][2][3][4]

Labeling (The Self-Validating Step):

Apply a hazardous waste label.[5][6][7][8]

CRITICAL: Check the box for "Halogenated Organic."

Write the full chemical name.[5] Do not use abbreviations like "3-F-Phe."

Sealing: Tape the lid to prevent loosening during transit.

Storage: Store in the Solid Waste Satellite Accumulation Area. Keep away from oxidizers.[2]

[3][6][7]
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Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Use this for HPLC waste or reaction byproducts containing the compound.

Segregation:

Correct: Pour into the "Halogenated Solvent Waste" carboy (often Red or Yellow tagged).

Incorrect: Pouring into "Non-Halogenated" (Blue tag) or Aqueous Acid/Base streams.

Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric

Acid), which can react violently with organic amines.

pH Check: If the solution is aqueous, check pH. If

or

, note "Corrosive" on the tag in addition to "Halogenated."

Visual Workflow: Decision Logic
This diagram illustrates the critical decision points for segregating this specific fluorinated

compound.
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Waste: 3-Fluoro-L-phenylalanine

Determine Physical State

Solid (Powder/Spill Debris)

Dry

Liquid (Solution/HPLC)

Dissolved

Place in HDPE Jar
(Avoid Glass)

Segregate Stream

Label: Full Name + CAS
Tag: Halogenated Organic

CRITICAL STEP:
Select 'Halogenated' Stream

Prevents Equip Damage

Ship to Incinerator
(w/ HF Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating fluorinated amino acid waste to ensure downstream

equipment safety.
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Emergency Procedures (Spills)
If a spill occurs (Solid Powder):

PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

Containment: Do not dry sweep if dust generation is likely. Cover with a damp paper towel to

weigh down the powder.

Cleanup: Scoop material into the HDPE waste container (Protocol A).

Decontamination: Wipe the surface with a dilute soap solution, followed by water. Place all

wipes into the same solid waste container.

Validation: Use a UV lamp (if applicable for derivatives) or visual inspection to ensure no

residue remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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